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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B12396951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial availability of Dimethyl pimelate-
d4, a crucial deuterated internal standard for mass spectrometry-based quantitative analysis. It

is intended to assist researchers, scientists, and professionals in drug development in sourcing

this compound and implementing its use in their analytical workflows. This document outlines

key product specifications from various suppliers, details a representative experimental

protocol for its application, and visualizes the underlying analytical principles.

Commercial Supplier Analysis
Dimethyl pimelate-d4 (CAS No. 120811-82-7) is available from several reputable chemical

suppliers specializing in stable isotope-labeled compounds. The following table summarizes the

product specifications from a selection of prominent vendors to facilitate a comparative

assessment for procurement.
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Supplier
Catalog

Number
Purity

Isotopic

Purity/Enrich

ment

Available

Quantities
Notes

MedChemEx

press

HY-

W001472S

Not explicitly

stated,

Certificate of

Analysis

available

Not explicitly

stated

1 mg, inquire

for bulk

States the

compound

can be used

as an internal

standard for

NMR, GC-

MS, or LC-

MS.[1][2]

Invivochem V63433 ≥98%
Not explicitly

stated

500mg, 1g,

inquire for

bulk

Provides

some

physical

properties

and storage

conditions.[3]

C/D/N

Isotopes
D-6811

Not explicitly

stated
98 atom % D 0.25 g, 0.5 g

Provides the

chemical

formula with

deuterium

placement.[4]

Note: Pricing information is generally available upon request from the suppliers. Purity and

isotopic enrichment are typically detailed in the Certificate of Analysis provided with the

product.

Application as an Internal Standard in Mass
Spectrometry
Dimethyl pimelate-d4 serves as an excellent internal standard for the quantification of its non-

labeled counterpart, dimethyl pimelate, and structurally related analytes in complex matrices.

The core principle of its use lies in isotope dilution mass spectrometry, where a known quantity

of the deuterated standard is added to a sample at the beginning of the analytical workflow.
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The near-identical physicochemical properties of the deuterated and non-deuterated forms

ensure they behave similarly during sample preparation, chromatography, and ionization. Any

analyte loss during these steps is mirrored by a proportional loss of the internal standard,

enabling accurate and precise quantification by comparing the mass spectrometric signal ratios

of the analyte to the internal standard.

Below is a logical workflow for the utilization of Dimethyl pimelate-d4 as an internal standard

in a typical quantitative analysis.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard.
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Experimental Protocol: Quantification of an Analyte
using Dimethyl pimelate-d4 by GC-MS
The following is a representative, detailed protocol for the quantification of a target analyte in a

biological matrix using Dimethyl pimelate-d4 as an internal standard. This protocol should be

optimized based on the specific analyte and matrix.

1. Materials and Reagents

Dimethyl pimelate-d4 (from a commercial supplier)

Target analyte (analytical standard)

Biological matrix (e.g., plasma, urine)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ethyl acetate (HPLC grade)

Deionized water

Anhydrous sodium sulfate

Derivatization agent (if necessary, e.g., BSTFA with 1% TMCS)

Microcentrifuge tubes (1.5 mL)

Autosampler vials with inserts (2 mL)

Nitrogen evaporator

Vortex mixer

Centrifuge

2. Preparation of Standard and Stock Solutions
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Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of

Dimethyl pimelate-d4 and dissolve it in 10 mL of methanol in a volumetric flask.

Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the target

analyte and dissolve it in 10 mL of methanol in a volumetric flask.

Working Internal Standard Solution (10 µg/mL): Dilute the IS stock solution 1:100 with

methanol.

Calibration Standards: Prepare a series of calibration standards by spiking the appropriate

biological matrix with known concentrations of the analyte stock solution. A typical

concentration range might be 10, 50, 100, 500, and 1000 ng/mL.

3. Sample Preparation

To 100 µL of each calibration standard, quality control sample, and unknown sample in a

microcentrifuge tube, add 10 µL of the working internal standard solution (10 µg/mL).

Vortex briefly to mix.

Add 500 µL of ethyl acetate for liquid-liquid extraction.

Vortex vigorously for 2 minutes.

Centrifuge at 10,000 x g for 5 minutes to separate the layers.

Carefully transfer the upper organic layer to a clean microcentrifuge tube.

Add a small amount of anhydrous sodium sulfate to dry the extract.

Transfer the dried extract to a clean autosampler vial insert.

Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

If derivatization is required for GC-MS analysis, add 50 µL of the derivatizing agent (e.g.,

BSTFA with 1% TMCS) and 50 µL of acetonitrile. Cap the vial and heat at 60°C for 30

minutes.
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Cool the vial to room temperature before placing it in the autosampler.

4. GC-MS Analysis

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Injection Mode: Splitless.

Oven Temperature Program: Initial temperature of 80°C, hold for 1 minute, then ramp to

280°C at 15°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MSD Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for

the analyte and the internal standard.

5. Data Analysis and Quantification

Integrate the peak areas of the selected ions for both the analyte and Dimethyl pimelate-
d4.

Calculate the ratio of the analyte peak area to the internal standard peak area for each

calibration standard and sample.
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Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

The following diagram illustrates the logical relationship in the quantification process.
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Quantitative Analysis Logic Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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